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Compound of Interest

Compound Name: Primeverose

Cat. No.: B049699 Get Quote

For researchers and scientists in the fast-paced world of drug development, proper chemical

handling and disposal are paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential, step-by-step procedures for the proper disposal of Primeverose,

a disaccharide sugar utilized in various research applications. Adherence to these guidelines

will help safeguard personnel and minimize environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

personal protective equipment (PPE). Standard laboratory attire, including a lab coat, safety

goggles, and gloves, should be worn at all times when handling Primeverose. While not

classified as a hazardous substance, these precautions are a cornerstone of good laboratory

practice.

Quantitative Data Summary
For quick reference, the key chemical and physical properties of Primeverose are summarized

in the table below. This information is critical for understanding its behavior and ensuring safe

handling.
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Property Value

CAS Number 26531-85-1

Molecular Formula C₁₁H₂₀O₁₀

Molecular Weight 312.27 g/mol

Melting Point 209-210 °C

Solubility

Soluble in water, methanol, and 80% alcohol.

Also soluble in Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, and Acetone.[1]

Step-by-Step Disposal Procedures
The appropriate disposal method for Primeverose depends on its physical state—solid or in

solution. Always consult your institution's specific waste management protocols and local

regulations before proceeding.

Disposal of Solid Primeverose
Waste Collection: Place solid Primeverose waste in a designated, clearly labeled, and

sealed container for non-hazardous solid chemical waste.

Labeling: Ensure the container is labeled with the full chemical name ("Primeverose") and is

marked as "Non-Hazardous Waste."

Storage: Store the waste container in a designated waste accumulation area, away from

incompatible materials.

Final Disposal: Arrange for the collection of the waste container by your institution's

hazardous waste management service for final disposal.

Disposal of Primeverose Solutions
The high water solubility of Primeverose allows for disposal of dilute aqueous solutions via the

sanitary sewer system in many jurisdictions. However, it is imperative to verify this with your

local environmental health and safety (EHS) office.
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Dilution: For small quantities of Primeverose solutions, dilute them with at least 20 parts

water.

Neutralization (if applicable): If the solution contains acidic or basic components, neutralize it

to a pH between 6 and 8 before disposal.

Drain Disposal: Slowly pour the diluted, neutral solution down the drain, followed by a

copious amount of running water to ensure it is thoroughly flushed from the plumbing

system.

Restrictions: Do not dispose of solutions containing organic solvents or other hazardous

materials down the drain. These must be collected as hazardous liquid waste.

Experimental Protocols and Workflows
To ensure a clear and logical approach to the disposal of Primeverose, the following workflow

diagram outlines the decision-making process.

Primeverose Disposal Workflow

By following these structured procedures and referencing the provided data and workflow,

laboratory professionals can confidently and safely manage the disposal of Primeverose,

contributing to a culture of safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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